Cas no 93777-52-7 (Tris(2-hydroxyethyl)ammonium dihexadecyl phosphate)

• Product Name: Tris(2-hydroxyethyl)ammonium dihexadecyl phosphate
• CAS No: 93777-52-7
• MF: C₃₈H₈₂NO₇P
• MW: 696.033954143524
• CID: 810775
• PubChem ID: 19800822
• Update Time: 2025-04-19

Tris(2-hydroxyethyl)ammonium dihexadecyl phosphate Chemical and Physical Properties

Names and Identifiers

• Tris(2-hydroxyethyl)ammonium dihexadecyl phosphate
• dihexadecyl phosphate,tris(2-hydroxyethyl)azanium
• NS00092283
• EINECS 298-084-9
• SCHEMBL9167368
• 93777-52-7

• Inchi： 1S/C32H67O4P.C6H15NO3/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-35-37(33,34)36-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;8-4-1-7(2-5-9)3-6-10/h3-32H2,1-2H3,(H,33,34);8-10H,1-6H2
• InChI Key： OTOYAWQBIJQTRP-UHFFFAOYSA-N
• SMILES： P(=O)([O-])(OCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCC.OCC[NH+](CCO)CCO

Computed Properties

• Exact Mass: 695.58289095g/mol
• Monoisotopic Mass: 695.58289095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 47
• Rotatable Bond Count: 38
• Complexity: 481
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Boiling Point: 756.9°C at 760 mmHg
• Flash Point: 411.6°C
• PSA: 129.50000
• LogP: 10.34790